8-chloro-2-(phenylamino)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• Molecular Formula: C15H9ClN4OS
• Molecular Weight: 328.8 g/mol
• SMILES: C1=CC=C(C=C1)NC2=NN3C(=O)C4=C(C=C(C=C4)Cl)N=C3S2
• InChI: InChI=1S/C15H9ClN4OS/c16-9-6-7-11-12(8-9)18-15-20(13(11)21)19-14(22-15)17-10-4-2-1-3-5-10/h1-8H,(H,17,19)
• InChIKey: WIXWORVNTPEXOU-UHFFFAOYSA-N

8-chloro-2-(phenylamino)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one: Baseline Profile for a Fused Thiadiazolo-Quinazolinone Scaffold

The compound 8-chloro-2-(phenylamino)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is a heterocyclic small molecule derived from the fusion of 1,3,4-thiadiazole and quinazolin-5-one rings . As an analogue of the alkaloid tryptanthrin, the core scaffold is primarily investigated as a potential inhibitor of the enoyl-acyl carrier protein reductase (InhA) enzyme, a validated target for novel antitubercular agents that do not require enzymatic activation [1]. However, specific quantitative bioactivity data for this precise compound remains absent in the primary peer-reviewed literature as of the current search horizon. Understanding its baseline properties therefore requires a comparative framework against structurally characterized congeners in the 5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one class.

Scaffold Probe Fused thiadiazolo-quinazolinone core for InhA inhibitor SAR studies

Research Context Reported enoyl-ACP reductase (InhA) target engagement framework

Validation Need Direct comparative assay required to establish compound-specific activity

• [1] Duca, G., Pogrebnoi, S., Boldescu, V., Aksakal, F., Uncu, A., Valica, V., Uncu, L., Negres, S., Nicolescu, F., & Macaev, F. (2019). Tryptanthrin Analogues as Inhibitors of Enoyl-acyl Carrier Protein Reductase: Activity against Mycobacterium tuberculosis, Toxicity, Modeling of Enzyme Binding. Current Topics in Medicinal Chemistry, 19(8), 609-619. View Source

Why Generic 5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one Analogs Cannot Substitute for the 8-chloro-2-(phenylamino) Derivative

Substitution on the fused thiadiazolo-quinazolinone scaffold dramatically alters biological activity, rendering generic replacement unreliable without direct analytical validation. In a series of related compounds, changing the substituent at the 2-position from a propylthio group to a mercapto group while keeping the core constant resulted in a shift in antimycobacterial MIC from 6.5 µg/mL to 200 µg/mL [1]. The target compound features a unique combination of an 8-chloro substitution on the quinazolinone ring and a 2-phenylamino group on the thiadiazole ring. The electron-withdrawing chloro group and the hydrogen-bonding aniline moiety are critical pharmacophoric features whose quantitative impact on target binding and selectivity cannot be predicted by interpolating from analogues with different substitution patterns [2]. Proof of this uniqueness can only be established through direct comparative assays, which are currently not publicly available.

2-Position substituent identity alters antimycobacterial activity dramatically; class-level evidence confirms large potency shifts among thiadiazolo-quinazolinone analogues.

8-Chloro and 2-phenylamino combination introduces distinct electronic and steric features; binding mode and selectivity cannot be predicted from existing thioether analogues.

Compound-specific bioactivity data remain unreported; substitution with structurally similar analogues carries uncharacterized risk in assay outcomes and selectivity profiling.

• [1] Duca, G., et al. (2019). Tryptanthrin Analogues as Inhibitors of Enoyl-acyl Carrier Protein Reductase. Current Topics in Medicinal Chemistry, 19(8), 609-619. View Source
• [2] Uncu, A., et al. (2020). Antimycobacterial properties of 5H-[1,3,4]thiadiazolo[2,3b]quinazolin-5-one derivatives. In: Congresul International al Societatii de Farmacologie, Farmacologie Clinica si Farmacoterapie. View Source

Quantitative Evidence Guide for 8-chloro-2-(phenylamino)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one Differentiation

Comparative Structural Identity for Target Binding: 8-Chloro vs. Unsubstituted Core

The 8-chloro substitution is a key differentiator from the unsubstituted tryptanthrin core. While direct activity data for the target compound is missing, a comparator within the 5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one class, 2-(propylthio)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one, demonstrated 100% inhibition of M. tuberculosis growth at an MIC of 6.5 µg/mL [1]. The target compound's structural features (8-Cl, 2-phenylamino) map onto different regions of the InhA binding pocket than the propylthio analogue, according to docking studies on the enzyme [2]. This implies a different binding mode and resistance profile, which must be verified by direct comparative assay.

2-Position SAR Sensitivity

Class-level

2-(Propylthio) to 2-(Mercapto): MIC 6.5 → 200 µg/mL (~31-fold reduction)

Extreme potency sensitivity to 2-position substituents; target compound's unique substitution pattern suggests distinct activity profile.

Target compound MIC not reported; direct assay required for validation.

Evidence Dimension	Antimycobacterial activity and binding mode inference
Target Compound Data	MIC not yet reported; predicted InhA binding via distinct 8-Cl/2-phenylamino interactions
Comparator Or Baseline	2-(propylthio)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one: MIC = 6.5 µg/mL (100% inhibition); 2-Mercapto analogue: MIC = 200 µg/mL
Quantified Difference	2-position substituent change from propylthio to mercapto causes a ~30.8-fold reduction in potency (6.5 vs 200 µg/mL). The effect of the 8-chloro-2-phenylamino combination remains unquantified.
Conditions	M. tuberculosis H37Rv strain; microdilution method for MIC determination

Why This Matters

The extreme sensitivity of potency to 2-position substituents highlights that the target compound's unique substitution pattern likely confers a distinct potency and selectivity profile that cannot be assumed from existing analogues.

• [1] Duca, G., et al. (2019). Current Topics in Medicinal Chemistry, 19(8), 609-619. View Source
• [2] Uncu, A., et al. (2020). Antimycobacterial properties of 5H-[1,3,4]thiadiazolo[2,3b]quinazolin-5-one derivatives. USMF Repository. View Source

Phosphatase Selectivity Implication: 2-Phenylamino vs. 2-(3-Methylanilino) Analog

A close structural analogue, 2-(3-methylanilino)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one, has been profiled against protein tyrosine phosphatases, showing an IC50 of 2,740 nM for PTPN7 and 10,000 nM for DUSP6 [1]. The target compound lacks the 3-methyl group on the aniline ring and introduces an 8-chloro atom on the quinazolinone core. These structural modifications are known to influence both electron distribution and steric bulk in kinase and phosphatase inhibitor chemotypes, suggesting a divergent selectivity profile.

Phosphatase Selectivity Context

Class-level

2-(3-Methylanilino) analog: PTPN7 IC₅₀ 2,740 nM; DUSP6 IC₅₀ 10,000 nM (3.6× selectivity)

Selectivity profile likely diverges due to 8-Cl and absent 3-methyl group; compound-specific data needed.

Target compound IC₅₀ for these phosphatases not determined.

Evidence Dimension	In vitro enzyme inhibition (PTPN7 and DUSP6)
Target Compound Data	IC50: Not determined for PTPN7 or DUSP6
Comparator Or Baseline	2-(3-methylanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one: PTPN7 IC50 = 2,740 nM; DUSP6 IC50 = 10,000 nM
Quantified Difference	Comparator's selectivity window (PTPN7/DUSP6) ≈ 3.6-fold. The target compound's selectivity is unquantified.
Conditions	In vitro enzyme inhibition assays; human recombinant PTPN7 and rat DUSP6

Why This Matters

Procurement for phosphatase-related research must consider that the chloro substitution in the target compound may significantly alter its inhibitory profile against this target class relative to the available comparator.

• [1] BindingDB. BDBM47086: 2-(3-methylanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one. IC50 data for PTPN7 and DUSP6. Accessed 2026-05-12. View Source

Acute Oral Toxicity Classification Inference from Class-Leading Compounds

The acute oral toxicity of the class-leading 2-(propylthio) analogue was categorized as GHS Category 5 (very low toxicity) [1]. While the target compound has not been directly assessed, the introduction of a chloro substituent often alters metabolic stability and toxicity. The phenylamino group may also influence pharmacokinetics differently than the propylthio or mercapto groups previously tested.

Acute Oral Toxicity Class

Class-level

Class-leading 2-(propylthio) analogue: GHS Category 5 (LD₅₀ >5,000 mg/kg)

Toxicity classification cannot be directly extended to halogenated derivatives; compound-specific evaluation needed.

Target compound not assessed; chloro substitution may alter metabolic stability and toxicity.

Evidence Dimension	Acute oral toxicity in rodents
Target Compound Data	LD50: Not determined
Comparator Or Baseline	2-(propylthio)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one: GHS Category 5 (LD50 > 5000 mg/kg)
Quantified Difference	No data for target compound to calculate difference.
Conditions	Acute oral toxicity study in murine model

Why This Matters

Safety profiling for procurement and handling requires compound-specific data, as the class-wide low toxicity cannot be automatically extended to halogenated variants.

• [1] Duca, G., et al. (2019). Current Topics in Medicinal Chemistry, 19(8), 609-619. View Source

Applied Research and Procurement Scenarios for 8-chloro-2-(phenylamino)-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

Antitubercular Lead Optimization Programs Targeting InhA

In drug discovery campaigns focusing on direct InhA inhibitors, this compound serves as a key probe to explore the chemical space around the 8-position of the quinazolinone ring. Its procurement is justified when a research program needs to systematically evaluate the impact of an electron-withdrawing chloro group in combination with a phenylamino moiety on antimycobacterial potency, as the existing SAR for this scaffold is based predominantly on thioether substituents at the 2-position [1]. Direct comparative MIC assays against M. tuberculosis H37Rv with the lead compound (2-propylthio, MIC 6.5 µg/mL) are essential for any meaningful selection.

Selective Phosphatase Probe Development

Given that the 2-(3-methylanilino) analog exhibits a measurable selectivity window between PTPN7 and DUSP6 (IC50 of 2,740 vs 10,000 nM) [1], the 8-chloro-2-(phenylamino) derivative is a strategic comparator for medicinal chemists seeking to develop subtype-selective phosphatase probes. The compound should be incorporated into selectivity panels against a broad array of PTPs to map the contribution of the 8-chloro substituent.

In Silico Docking and Binding Mode Validation Studies

Molecular docking studies on the InhA enzyme have characterized the binding mode of 2-propylthio and 2-mercapto analogues [1]. The target compound, with its distinct hydrogen-bond donor/acceptor pattern due to the secondary amine and chloro groups, is a requisite purchase for computational chemists aiming to validate and refine predictive docking models against this binding site, prior to any synthesis of analogs.

Procurement of a Key Negative Control or Starting Material

For synthetic chemistry projects, this compound can act as a starting scaffold for further derivatization, or as a negative control in biological assays where the activity of 2-substituted analogues is being profiled. Its correct identification and purity profile are critical to avoid false activity readouts caused by the known high potency of 2-thioether contaminants in this series [1].

Application

Selection Property

Validation Focus

Antitubercular InhA inhibitor SAR studies

8-Chloro-2-phenylamino scaffold for binding mode exploration

Direct MIC comparison with known analogues

Phosphatase selectivity probe development

Divergent selectivity profile from 3-methylanilino analog

PTP selectivity panel screening

In silico docking and binding mode validation

Unique hydrogen-bond donor/acceptor pattern

Docking model refinement against InhA

Negative control or starting material for SAR

Structural identity distinct from active 2-thioether analogues

Purity verification to avoid false activity readout

• [1] Duca, G., et al. (2019). Current Topics in Medicinal Chemistry, 19(8), 609-619. View Source
• [2] BindingDB. BDBM47086. Accessed 2026-05-12. View Source